Cas no 139745-20-3 (Octanoic acid, 2-hydroxy-3-(tetradecyloxy)propyl ester)
139745-20-3 structure
Product Name:Octanoic acid, 2-hydroxy-3-(tetradecyloxy)propyl ester
CAS No:139745-20-3
MF:C25H50O4
MW:414.662108898163
CID:1280882
Update Time:2024-08-04
Octanoic acid, 2-hydroxy-3-(tetradecyloxy)propyl ester Chemical and Physical Properties
Names and Identifiers
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- Octanoic acid, 2-hydroxy-3-(tetradecyloxy)propyl ester
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- Inchi: 1S/C25H50O4/c1-3-5-7-9-10-11-12-13-14-15-17-19-21-28-22-24(26)23-29-25(27)20-18-16-8-6-4-2/h24,26H,3-23H2,1-2H3
- InChI Key: NWUQMUPGDQGRRY-UHFFFAOYSA-N
- SMILES: C(OCC(O)COCCCCCCCCCCCCCC)(=O)CCCCCCC
Computed Properties
- Exact Mass: 414.3711
Experimental Properties
- Density: 0.923±0.06 g/cm3(Predicted)
- Boiling Point: 508.9±35.0 °C(Predicted)
- PSA: 55.76
- pka: 13.16±0.20(Predicted)
Octanoic acid, 2-hydroxy-3-(tetradecyloxy)propyl ester Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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